ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate

• IUPAC Name: ethyl 4-(4-ethoxyphenyl)-2-formamidothiophene-3-carboxylate
• InChI: InChI=1S/C16H17NO4S/c1-3-20-12-7-5-11(6-8-12)13-9-22-15(17-10-18)14(13)16(19)21-4-2/h5-10H,3-4H2,1-2H3,(H,17,18)
• InChI Key: YFXCISZTQLGKSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=C2C(=O)OCC)NC=O
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The exact mechanism of action of ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate is not well understood. However, it is believed to interact with specific biomolecules in a reversible manner, allowing it to be used as a probe for studying their behavior. Additionally, this compound has been shown to have some degree of phototoxicity, which may be related to its ability to generate reactive oxygen species.
Biochemical and Physiological Effects:
Ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. Additionally, this compound has been shown to induce the formation of reactive oxygen species, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate in lab experiments is its ability to label specific biomolecules for imaging and tracking. Additionally, this compound has been shown to have a relatively low toxicity, making it suitable for use in live-cell imaging studies. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate. One area of interest is the development of new fluorescent probes based on this compound, which could have improved imaging properties and reduced toxicity. Additionally, this compound could be used in the development of new therapeutics for Alzheimer's disease and other neurodegenerative disorders. Finally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in various biological systems.

Synthesis Methods

Ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 4-ethoxybenzaldehyde with thiophene-2-carboxylic acid to form 4-(4-ethoxyphenyl)-2-thiophenecarboxaldehyde. This compound is then reacted with ethyl diazoacetate to form ethyl 4-(4-ethoxyphenyl)-2-diazo-3-thiophenecarboxylate. Finally, this compound is reacted with formamide to form ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate.

Scientific Research Applications

Ethyl 4-(4-ethoxyphenyl)-2-(formylamino)-3-thiophenecarboxylate has been used in a variety of scientific research applications. One of its primary uses is as a fluorescent probe for imaging biological structures and processes. This compound can be used to label specific proteins or other biomolecules, allowing researchers to track their movement and interactions within living cells. Additionally, this compound has been used as a tool for studying the mechanisms of various biological processes, such as protein folding and aggregation.